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molecular formula C9H15IO3 B008999 1-Iodoethyl cyclohexyl carbonate CAS No. 102672-57-1

1-Iodoethyl cyclohexyl carbonate

Cat. No. B008999
CAS RN: 102672-57-1
M. Wt: 298.12 g/mol
InChI Key: WRBLBPRJIBIRBP-UHFFFAOYSA-N
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Patent
US05120841

Procedure details

A solution of 1.65 g of 1-chloroethyl cyclohexyl carbonate and 5.0 g of sodium iodide in 50 ml of acetonitrile is stirred at 70° C. for 45 minutes and then concentrated under reduced pressure. The residue is extracted with ether. The extracts are combined and evaporated under reduced pressure to remove the solvent to give the title compound as pale yellow oil.
Name
1-chloroethyl cyclohexyl carbonate
Quantity
1.65 g
Type
reactant
Reaction Step One
Name
sodium iodide
Quantity
5 g
Type
reactant
Reaction Step One
Name
acetonitrile
Quantity
50 mL
Type
solvent
Reaction Step One
Name
title compound

Identifiers

REACTION_CXSMILES
[C:1](=[O:13])([O:6][CH:7]1[CH2:12][CH2:11][CH2:10][CH2:9][CH2:8]1)[O:2][CH:3](Cl)[CH3:4].[I-:14].[Na+]>C(#N)C>[C:1](=[O:13])([O:6][CH:7]1[CH2:12][CH2:11][CH2:10][CH2:9][CH2:8]1)[O:2][CH:3]([I:14])[CH3:4] |f:1.2|

Inputs

Step One
Name
1-chloroethyl cyclohexyl carbonate
Quantity
1.65 g
Type
reactant
Smiles
C(OC(C)Cl)(OC1CCCCC1)=O
Name
sodium iodide
Quantity
5 g
Type
reactant
Smiles
[I-].[Na+]
Name
acetonitrile
Quantity
50 mL
Type
solvent
Smiles
C(C)#N

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CONCENTRATION
Type
CONCENTRATION
Details
concentrated under reduced pressure
EXTRACTION
Type
EXTRACTION
Details
The residue is extracted with ether
CUSTOM
Type
CUSTOM
Details
evaporated under reduced pressure
CUSTOM
Type
CUSTOM
Details
to remove the solvent

Outcomes

Product
Name
title compound
Type
product
Smiles
C(OC(C)I)(OC1CCCCC1)=O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.